Ethyl (E)-hept-4-enoate
Overview
Description
Ethyl esters are a type of compound that are commonly used in a variety of applications. They are derived from carboxylic acids and alcohols . Ethyl esters are often used in fragrances due to their pleasant aromas . They are also used in the production of biodiesel .
Synthesis Analysis
The synthesis of ethyl esters typically involves the reaction of a carboxylic acid with an alcohol in the presence of an acid catalyst . This is known as esterification. The specific conditions and catalysts used can vary depending on the specific reactants and the desired product .
Molecular Structure Analysis
Ethyl esters have a general structure of RCOOCH2CH3, where R represents the rest of the molecule . The specific structure of “Ethyl (E)-hept-4-enoate” would depend on the specific identity of the R group .
Chemical Reactions Analysis
Ethyl esters can undergo a variety of chemical reactions. For example, they can be hydrolyzed back into their constituent alcohol and carboxylic acid in the presence of water and an acid or base . They can also undergo reactions with various nucleophiles .
Physical And Chemical Properties Analysis
The physical and chemical properties of ethyl esters can vary widely depending on their specific structure . They are generally liquids at room temperature and have pleasant, often fruity, aromas .
Scientific Research Applications
Iodocyclisation in Synthesis
Ethyl (E)-hept-4-enoate is involved in iodocyclisation studies, particularly focusing on the synthesis of novel tetrahydrofurans and tetrahydropyrans. For instance, Macritchie et al. (1998) demonstrated the iodocyclisation of ethyl 2-hydroxyhex-5-enoate and its homologous hept-6-enoate under specific conditions, leading to these novel compounds. This study highlights the application of ethyl (E)-hept-4-enoate in synthesizing complex organic structures (Macritchie et al., 1998).
Chemical Safety Assessment
Ethyl (E)-hept-4-enoate, and similar compounds, have been evaluated for various toxicological endpoints, including genotoxicity, reproductive toxicity, and environmental safety. Api et al. (2020) conducted a comprehensive safety assessment of ethyl (E)hex-3-enoate, providing insights into the safety profile of similar compounds. This research is pivotal for understanding the safety of ethyl (E)-hept-4-enoate in various applications (Api et al., 2020).
Crystal Packing Studies
Research by Zhang et al. (2011) on ethyl (2Z)-2-cyano-3-[(4-ethoxyphenyl)amino]prop-2-enoate revealed unique interactions in crystal packing, such as N⋯π and O⋯π interactions. Although the studied compound is not exactly ethyl (E)-hept-4-enoate, it provides relevant information on how similar compounds might behave in crystal structures (Zhang et al., 2011).
Application in Fungal Metabolite Analysis
In the field of mycology, ethyl (E)-hept-4-enoate has been identified as a metabolite in certain fungi. Dickschat et al. (2018) analyzed the volatile compounds emitted by Aspergillus fungi and identified ethyl (E)-hept-4-enoate among them, underlining its role in fungal biochemistry and potential applications in understanding fungal metabolites (Dickschat et al., 2018).
Enantioselective Hydrogenation in Organic Synthesis
The compound plays a role in the enantioselective hydrogenation process. Meng et al. (2008) described the hydrogenation of (E)-ethyl 2-oxo-4-arylbut-3-enoate to ethyl 2-hydroxy-4-arylbutyrate, showcasing the application of ethyl (E)-hept-4-enoate in producing enantioselective compounds (Meng et al., 2008).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research and development involving ethyl esters are broad and varied. They are being explored for use in a variety of applications, from biofuels to pharmaceuticals . The development of more sustainable and efficient methods for their synthesis is also a topic of ongoing research .
properties
IUPAC Name |
ethyl (E)-hept-4-enoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O2/c1-3-5-6-7-8-9(10)11-4-2/h5-6H,3-4,7-8H2,1-2H3/b6-5+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GITGIBUELGTBSG-AATRIKPKSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CCCC(=O)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C=C/CCC(=O)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401313975 |
Source
|
| Record name | Ethyl (4E)-4-heptenoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401313975 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
54340-70-4 |
Source
|
| Record name | Ethyl (4E)-4-heptenoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=54340-70-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 4-heptenoate, (E)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054340704 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ethyl (4E)-4-heptenoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401313975 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Ethyl (E)-hept-4-enoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.053.721 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | ETHYL 4-HEPTENOATE, (E)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5OTH5WMU7R | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2-[5-(2-Hydroxyethylsulfanyl)pentylsulfanyl]ethanol](/img/structure/B3053475.png)
